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Compound of Interest

Compound Name: Jnj dgat2-A

Cat. No.: B10788057

Get Quote

Product Code: JNJ-DGAT2-A (CAS: 1962931-71-0) Target: Diacylglycerol O-Acyltransferase 2

(DGAT2) Application: Lipid Metabolism, NASH, NAFLD, Triglyceride Synthesis Research[1]

Core Solubility & Formulation Data
Expert Note: JNJ-DGAT2-A is a highly lipophilic small molecule. The most common cause of

experimental variability is not biological variance, but inconsistent solubility in aqueous cell

culture media.

Physicochemical Profile
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Parameter Value Technical Note

Molecular Weight 523.38 g/mol
Use this for molarity

calculations.

Primary Solvent DMSO (Dimethyl Sulfoxide)
Do not use water or PBS for

stock preparation.

Max Solubility (DMSO) ~100 mM (52 mg/mL)
Recommended Stock: 10 mM

or 50 mM for ease of pipetting.

Aqueous Solubility Negligible

Compound will precipitate

immediately if added directly to

media at high concentrations.

Cell Culture Limit ~20 µM (Typical Max)
Concentrations >50 µM risk

precipitation in media.

Preparation Protocol: The "Shock-Free" Dilution
Method
Direct addition of high-concentration DMSO stock to media often causes localized precipitation

(micro-crystals) that are invisible to the naked eye but reduce bioavailability.

Step 1: Stock Solution Preparation[2][3][4]
Weigh the lyophilized powder (e.g., 5 mg).

Calculate DMSO volume for a 10 mM stock:

Formula: Volume (mL) = Mass (mg) / [MW ( g/mol ) × Concentration (M)]

Example: 5 mg / (523.38 × 0.01) ≈ 0.955 mL DMSO.

Vortex vigorously until completely clear.

Aliquot immediately (20-50 µL vials) and store at -20°C or -80°C. Avoid freeze-thaw cycles.

Step 2: Application to Cells (The 1000x Rule)
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To maintain solubility and keep DMSO toxicity <0.1%, use a serial dilution in DMSO before the

final spike into media.

Scenario: You need a final concentration of 5 µM in the well.

Intermediate Stock: Dilute your 10 mM Main Stock 1:2 in DMSO to create a 5 mM Working

Stock.

Final Dilution: Add 1 µL of the 5 mM Working Stock per 1 mL of warm culture media (1:1000

dilution).

Result: 5 µM JNJ-DGAT2-A with 0.1% DMSO.

Visualization: Optimal Dilution Workflow
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Figure 1: Recommended "Shock-Free" dilution workflow to prevent compound precipitation.

Mechanism of Action & Biological Context
JNJ-DGAT2-A selectively inhibits DGAT2 (Diacylglycerol O-Acyltransferase 2), the enzyme

responsible for the final step of triglyceride synthesis, specifically utilizing de novo synthesized

fatty acids.

Pathway Diagram

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10788057/docs?utm_src=pdf-body-img#technical-support-center-jnj-dgat2-a-optimization-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycerol-3-P

Diacylglycerol
(DAG)

Fatty Acids
(De Novo)

Triglycerides
(TAG)

Catalysis

DGAT2 Enzyme
(ER Membrane)

Enzymatic Action

JNJ-DGAT2-A
(Inhibitor)

Blocks

Lipid Droplets
(Steatosis)

Click to download full resolution via product page

Figure 2: JNJ-DGAT2-A interrupts the conversion of Diacylglycerol to Triglycerides at the ER

membrane.

Troubleshooting & FAQs
Q1: I see cloudy precipitate when I add the compound to
my media. What happened?
Diagnosis: This is "solvent shock." The hydrophobic compound crashed out of solution

because the local concentration was too high during mixing. Solution:

Ensure your media is pre-warmed to 37°C. Cold media reduces solubility.

Do not add 10 mM stock directly to media. Create a less concentrated "Working Stock" (e.g.,

1 mM) in DMSO first.
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Vortex the media immediately upon addition.

Q2: My cells are detaching or dying in the vehicle
control wells.
Diagnosis: DMSO toxicity. Solution:

Calculate your final DMSO percentage. It should be ≤ 0.1% for sensitive cells (like primary

hepatocytes) and never exceed 0.5%.

Check: If you are using a 10 mM stock to achieve 50 µM final concentration, you are adding

5 µL per mL (0.5% DMSO). This is too high. You need a higher concentration stock (e.g., 50

mM) to keep the DMSO volume low.

Q3: What is the expected IC50?
Answer:

Enzymatic Assay (Sf9 membranes): ~0.14 µM [1].[2][3]

Cellular Assay (HepG2): ~0.66 – 1.0 µM for inhibition of TG synthesis [2].

Note: If you see no activity at 1 µM, check your solubility; the compound may have

precipitated, reducing the effective concentration.

Q4: Can I store the diluted media?
Answer:No. JNJ-DGAT2-A is prone to adhering to plastics (polystyrene) and precipitating over

time in aqueous buffers. Prepare fresh media containing the inhibitor immediately before every

media change.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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